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Compound of Interest |

Compound Name: IR-1048
CAS No.: 155613-98-2
Cat. No.: B1146480

Get Quote

Technical Support Center: IR-1048

Welcome to the technical support center for IR-1048, a premier near-infrared (NIR-11) cyanine

dye for advanced fluorescence imaging, photoacoustic imaging, and photothermal therapy
applications. This resource provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions to
ensure the successful application of IR-1048 in your experiments.

Troubleshooting Guide: Preventing and Reversing
IR-1048 Aggregation

Aggregation of cyanine dyes like IR-1048 is a common issue that can significantly impact
experimental results by altering the photophysical properties of the dye. The following guide
provides detailed strategies to prevent and address aggregation.

Identifying Aggregation

The formation of IR-1048 aggregates can be identified by changes in the UV-Vis absorption
spectrum. As aggregation occurs, the monomeric absorption peak (around 980 nm) will
decrease in intensity, and a new, blue-shifted peak or shoulder will appear at a lower
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wavelength, often between 680 and 730 nm. This new peak is characteristic of H-aggregates, a
common form of cyanine dye aggregates.

Logical Flow for Aggregation Troubleshooting
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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